Cas no 2411257-23-1 (N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide)

• Product Name: N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide
• CAS No: 2411257-23-1
• MF: C₁₄H₁₃FN₂O
• MW: 244.264226675034
• CID: 5416313
• PubChem ID: 146108500
• Update Time: 2025-05-23

N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2411257-23-1
• Z2738285851
• N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropylprop-2-enamide
• EN300-26576655
• N-[(4-Cyano-2-fluorophenyl)methyl]-N-cyclopropyl-2-propenamide
• N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide

• Inchi： 1S/C14H13FN2O/c1-2-14(18)17(12-5-6-12)9-11-4-3-10(8-16)7-13(11)15/h2-4,7,12H,1,5-6,9H2
• InChI Key： GYJUFYNTGIQOBC-UHFFFAOYSA-N
• SMILES： C(N(CC1=CC=C(C#N)C=C1F)C1CC1)(=O)C=C

Computed Properties

• Exact Mass: 244.10119120g/mol
• Monoisotopic Mass: 244.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 443.5±40.0 °C(Predicted)
• pka: -2.14±0.20(Predicted)

Additional information on N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide

Professional Introduction to N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide (CAS No. 2411257-23-1)

N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide, with the CAS number 2411257-23-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of intense study in medicinal chemistry and drug discovery.

The molecular structure of N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide is characterized by its unique combination of a cyano group, a fluorine substituent, and a cyclopropyl moiety. These features contribute to its distinct chemical behavior and potential biological activity. The presence of the cyano group (-CN) enhances the compound's reactivity, while the fluorine atom (-F) introduces electronic and steric effects that can influence its interactions with biological targets.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways associated with various diseases. The structural motifs present in N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide make it a promising candidate for further exploration in this context. Specifically, the combination of a fluorinated aromatic ring and an amide functional group has been shown to enhance binding affinity and selectivity towards certain enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The cyano group can serve as a handle for further derivatization, allowing chemists to fine-tune the properties of the molecule. This flexibility is particularly valuable in drug design, where subtle changes in structure can significantly impact biological activity. Moreover, the cyclopropyl ring introduces conformational constraints that can improve oral bioavailability and metabolic stability.

Recent studies have begun to uncover the pharmacological profile of compounds similar to N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide. For instance, researchers have demonstrated that structurally related molecules can exhibit potent inhibitory effects on enzymes involved in cancer metabolism. These findings suggest that N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide may have therapeutic potential in oncology. Further investigation is needed to fully elucidate its mechanism of action and clinical applicability.

The synthesis of N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide presents unique challenges due to its complex architecture. However, advances in synthetic methodology have made it increasingly feasible to access such molecules. Techniques such as transition-metal catalysis and flow chemistry have enabled more efficient and scalable production processes. These advancements are crucial for translating laboratory discoveries into viable drug candidates.

In addition to its potential therapeutic applications, N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide may also find utility in other areas of research. For example, its unique structural features make it an attractive scaffold for developing probes and tools to study enzyme function and protein-protein interactions. Such tools are essential for understanding biological pathways at a molecular level and for identifying new drug targets.

The development of novel pharmaceuticals is a highly interdisciplinary endeavor that requires collaboration across multiple scientific disciplines. Chemists play a pivotal role in designing and synthesizing new molecules, while biologists provide insights into their biological activity and mechanisms of action. The integration of computational methods has further accelerated this process by enabling virtual screening and molecular modeling studies.

The future prospects for N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide are promising, given its intriguing structural features and potential biological activity. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of next-generation therapeutics. The ongoing efforts to optimize its synthesis and pharmacological properties will be critical in realizing its full potential.

In conclusion, N-(4-cyano-2-fluorophenyl)methyl-N-cyclopropylprop-2-enamide (CAS No. 2411257-23-1) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activity make it a valuable tool for drug discovery and therapeutic development. As research progresses, this compound is poised to contribute to significant breakthroughs in human health.